Cas no 1020966-38-4 (2-Chloro-N-(2-methylpropyl)-3,4-quinolinediamine)

• Product Name: 2-Chloro-N-(2-methylpropyl)-3,4-quinolinediamine
• CAS No: 1020966-38-4
• MF: C₁₃H₁₆ClN₃
• MW: 249.739241600037
• CID: 2354811
• Update Time: 2023-08-07

2-Chloro-N-(2-methylpropyl)-3,4-quinolinediamine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-N-(2-methylpropyl)quinoline-3,4-diamine
• 2-CHLORO-N-(2-METHYLPROPYL)-3,4-QUINOLINEDIAMINE
• PubChem21056
• VQ10113
• A810621
• 2-chloro-N3-(2-methylpropyl)quinoline-3,4-diamine
• 2-Chloro-N~3~-(2-methylpropyl)quinoline-3,4-diamine
• 2-chloranyl-N3-(2-methylpropyl)quinoline-3,4-diamine
• 2-Chloro-N-(2-methylpropyl)-3,4-quinolinediamine

• Inchi： 1S/C13H16ClN3/c1-8(2)7-16-12-11(15)9-5-3-4-6-10(9)17-13(12)14/h3-6,8,16H,7H2,1-2H3,(H2,15,17)
• InChI Key： JIJSWMBGPTXCNI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C2C=CC=CC2=N1)N)NCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 247
• Topological Polar Surface Area: 50.9